Cas no 629-80-1 (Hexadecanal)

• Product Name: Hexadecanal
• CAS No: 629-80-1
• MF: C₁₆H₃₂O
• MW: 240.42468547821
• MDL: MFCD00055568
• CID: 507060
• PubChem ID: 125307920
• Update Time: 2025-04-19

Hexadecanal Chemical and Physical Properties

Names and Identifiers

• Hexadecanal
• NULL
• Palmitaldehyde
• EINECS 211-111-0
• hexadecyl aldehyde
• n-hexadecylaldehyde
• palmitic aldehyde
• Palmitoyl
• palmitoyl aldehyde
• palmityl aldehyde
• PLY
• Hexadecanaldehyde
• N-hexadecanal
• 1-hexadecanal
• 16-Hexadecanal
• WQD27655QE
• NIOYUNMRJMEDGI-UHFFFAOYSA-N
• GTPL6627
• QSPL 064
• Palmitaldehyde, 16-Hexadecanal
• RB3019
• 6369AF
• LMFA06000088
• TRA0026585
• DB03381

• MDL： MFCD00055568
• Inchi： 1S/C16H32O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h16H,2-15H2,1H3
• InChI Key： NIOYUNMRJMEDGI-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCC=O

Computed Properties

• Exact Mass: 240.24500
• Monoisotopic Mass: 240.245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 14
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 7.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: No data available
• Density: 0.8264 (estimate)
• Melting Point: 33.0 to 38.0 deg-C
• Boiling Point: 151°C/2mmHg(lit.)
• Flash Point: 138.9±6.0 °C
• Refractive Index: 1.4456 (estimate)
• PSA: 17.07000
• LogP: 5.66660
• Color/Form: 1 mg/mL (857458M-1mg)

Hexadecanal Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1593 6.1 / PGIII
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：ML8200000
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes